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Compound of Interest

Compound Name:

tert-Butyl 4-(3-

bromopropyl)piperidine-1-

carboxylate

Cat. No.: B186599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

procedures, and toxicological information for tert-Butyl 4-(3-bromopropyl)piperidine-1-
carboxylate (CAS No. 164149-27-3). The information is compiled to ensure safe laboratory

practices and to provide a deeper understanding of the compound's characteristics for research

and development purposes.

Section 1: Chemical and Physical Properties
tert-Butyl 4-(3-bromopropyl)piperidine-1-carboxylate is a chemical intermediate often

utilized in the synthesis of more complex molecules, notably as a linker in Proteolysis Targeting

Chimeras (PROTACs).[1] Its physical and chemical properties are crucial for safe handling and

experimental design.
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Property Data Source(s)

Molecular Formula C13H24BrNO2 [2]

Molecular Weight 306.24 g/mol [1][2][3]

CAS Number 164149-27-3 [3]

Physical Form Solid or liquid

Melting Point No data available

Boiling Point No data available

Flash Point No data available

Density No data available

Vapor Pressure No data available [3]

Water Solubility No data available [3]

Storage Temperature 2-8°C, sealed in dry

Section 2: Toxicological Data and Hazard
Classification
Comprehensive toxicological studies for this compound are limited. The hazard classification is

based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation
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Toxicological Data Value

LD50 (Oral) No data available

LD50 (Dermal) No data available

LC50 (Inhalation) No data available

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as a

probable, possible or confirmed human

carcinogen by IARC, ACGIH, or NTP.[3]

Section 3: Experimental Protocols and Safe
Handling
Adherence to strict safety protocols is mandatory when handling tert-Butyl 4-(3-
bromopropyl)piperidine-1-carboxylate.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves. Gloves must be inspected prior

to use.

Skin and Body Protection: Wear a lab coat, and consider additional protective clothing to

prevent skin exposure.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if ventilation is inadequate or for spill cleanup.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.
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General Handling Protocol
Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust, fume, gas, mist, vapors, or spray.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.[3]

Keep the container tightly closed when not in use.

Store in a cool, dry, and well-ventilated place at the recommended temperature of 2-8°C.

Spill Response Protocol
Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Keep the material away from

drains and water courses.[3]

Absorb: For liquid spills, absorb with an inert material (e.g., sand, silica gel, universal binder).

For solid spills, sweep up carefully to avoid dust generation.[3]

Collect: Place the spilled material and absorbent into a sealed, labeled container for

disposal.

Decontaminate: Clean the spill area with a suitable solvent (e.g., alcohol) and wash

thoroughly.[3]

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Section 4: First Aid Measures
Immediate medical attention is required in case of exposure.
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[3]

Section 5: Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.[3]

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: No data available.

Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.

Hazardous Decomposition Products: Under fire conditions, may decompose to produce toxic

fumes.

Section 6: Role as a PROTAC Linker and Signaling
Pathway Context
tert-Butyl 4-(3-bromopropyl)piperidine-1-carboxylate is frequently used as a bifunctional

linker in the synthesis of PROTACs.[1] PROTACs are novel therapeutic agents that utilize the

cell's own ubiquitin-proteasome system to target and degrade specific proteins of interest

(POIs), which are often implicated in disease.
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A PROTAC molecule consists of three components: a ligand for the POI, a ligand for an E3

ubiquitin ligase, and a linker that connects them. The linker's length, flexibility, and chemical

composition are critical for the efficacy of the PROTAC, as it dictates the formation of a stable

ternary complex between the POI and the E3 ligase.[4] This proximity allows the E3 ligase to

polyubiquitinate the POI, marking it for degradation by the proteasome.
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Caption: Mechanism of action for a PROTAC utilizing a linker derived from tert-Butyl 4-(3-
bromopropyl)piperidine-1-carboxylate.

Section 7: Workflow Diagrams
The following diagrams illustrate the standard workflows for handling and emergencies

involving tert-Butyl 4-(3-bromopropyl)piperidine-1-carboxylate.
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Standard Handling Workflow
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Start Handling Procedure

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit Ready)

Handle Compound with Care
(Avoid Inhalation, Contact)

Store Properly
(2-8°C, Sealed, Dry)

Clean Work Area & Decontaminate

Doff PPE Correctly

Wash Hands Thoroughly

End of Procedure
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Spill Detected

Evacuate Immediate Area Alert Supervisor & Safety Officer

Assess Spill Size & Risk

Small Spill
(Can be handled by lab personnel)

Small

Large Spill
(Requires emergency response team)

Large

Don Additional PPE
(Respirator, etc.)

Contain & Absorb Spill
(Use inert material)

Collect Waste in Sealed Container

Decontaminate Spill Area

Dispose of Waste Properly

File Incident Report
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Routes of Exposure Immediate Actions

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Administer O2 if needed

Wash with Soap & Water (15 min)
Remove Contaminated Clothing

Flush with Water (15 min)
Remove Contact Lenses

Rinse Mouth with Water
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b186599#tert-butyl-4-3-bromopropyl-piperidine-1-
carboxylate-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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